Cas no 27578-61-6 (1-(2-Aminoethyl)piperidin-2-one)

• Product Name: 1-(2-Aminoethyl)piperidin-2-one
• CAS No: 27578-61-6
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• MDL: MFCD08445691
• CID: 823813
• PubChem ID: 18523963
• Update Time: 2025-10-28

1-(2-Aminoethyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Aminoethyl)piperidin-2-one
• 1-(2-aminoethyl)-2-Piperidinone
• 1-(2-aminoethyl)piperidin-2-one(SALTDATA: HBr)
• QC-699
• RW2620
• 2-[2-(2-Oxo-1-piperidinyl)ethyl]amine
• 1-(2-Amino-ethyl)-piperidin-2-one

• MDL： MFCD08445691
• Inchi： 1S/C7H14N2O/c8-4-6-9-5-2-1-3-7(9)10/h1-6,8H2
• InChI Key： RSDYQUTYAZWYEK-UHFFFAOYSA-N
• SMILES： O=C1CCCCN1CCN

Computed Properties

• Exact Mass: 142.11100
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.051
• Boiling Point: 287 ºC
• Flash Point: 128 ºC
• PSA: 46.33000
• LogP: 0.59580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 1-(2-Aminoethyl)piperidin-2-one

Comprehensive Overview of 1-(2-Aminoethyl)piperidin-2-one (CAS No. 27578-61-6): Properties, Applications, and Industry Insights

1-(2-Aminoethyl)piperidin-2-one (CAS No. 27578-61-6), a versatile heterocyclic compound, has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This piperidine derivative combines an aminoethyl side chain with a 2-piperidone core, making it a valuable intermediate for synthesizing bioactive molecules. Its molecular formula, C₇H_{14N2O, and molecular weight of 142.20 g/mol, position it as a key building block in drug discovery.}

Recent trends highlight growing interest in nitrogen-containing heterocycles like 1-(2-Aminoethyl)piperidin-2-one, driven by their role in developing CNS-targeting therapeutics and enzyme inhibitors. Searches for "piperidone-based drug candidates 2024" or "aminoethyl modifications in medicinal chemistry" reflect industry demand. The compound's bifunctional reactivity (amine and carbonyl groups) enables diverse transformations, aligning with green chemistry principles—a hot topic in sustainable synthesis methodologies.

From a physicochemical perspective, this compound typically presents as a colorless to pale-yellow liquid with moderate water solubility. Its logP value (~0.5) suggests balanced lipophilicity, crucial for optimizing drug-like properties. Researchers frequently investigate its salt formation capacity with acids, enhancing stability for pharmaceutical formulations—addressing common queries like "improving API solubility with piperidine derivatives."

In pharmaceutical applications, 1-(2-Aminoethyl)piperidin-2-one serves as a precursor for neurologically active compounds. Patent analyses reveal its utility in creating dopamine receptor modulators and serotonin reuptake inhibitors, responding to rising searches for "novel antidepressant scaffolds." The 2-piperidone moiety contributes to conformational rigidity, a design strategy for GPCR-targeting drugs—a trending focus in precision medicine development.

The compound's synthetic versatility also benefits material science. Its incorporation into polyamide backbones improves thermal stability, addressing queries about "high-performance polymer additives." Recent studies explore its use in catalysis, particularly for asymmetric hydrogenation—an area gaining traction in chiral synthesis discussions.

Quality control of CAS No. 27578-61-6 involves rigorous HPLC/GC analysis, with industry standards requiring ≥98% purity. Analytical challenges like "detecting piperidone impurities" frequently appear in chromatography forums. Proper storage under inert atmosphere preserves its stability, a concern reflected in searches for "amine-containing compound handling."

Emerging research explores 1-(2-Aminoethyl)piperidin-2-one's potential in bioconjugation techniques, particularly for antibody-drug conjugates (ADCs)—a rapidly growing oncology sector. This aligns with increasing searches for "linker chemistry in targeted therapy." The compound's primary amine enables efficient PEGylation, addressing formulation challenges discussed in drug delivery symposia.

From a regulatory standpoint, proper documentation of safety data sheets (SDS) ensures compliance with global chemical regulations. While not classified as hazardous under major systems, proper laboratory handling protocols remain essential—responding to educational queries about "safe use of aminoethyl compounds."

The future outlook for 27578-61-6 remains promising, particularly in fragment-based drug design (FBDD). Its molecular complexity (two hydrogen bond acceptors/donors) makes it valuable for virtual screening libraries, coinciding with rising interest in "AI-assisted molecular docking." Continued innovation in flow chemistry applications may further enhance its synthetic accessibility.